Cas no 29462-95-1 (Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3))
29462-95-1 structure
Product Name:Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3)
CAS No:29462-95-1
MF:C6H20N2Na3O12P4
MW:505.093558311462
CID:271205
PubChem ID:75124179
Update Time:2025-04-19
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3) Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3)
- TRISODIUM PENTAHYDROGEN [ETHANE-1,2-DIYLBIS[NITRILOBIS(METHYLENE)]]TETRAKISPHOSPHONATE
- trisodium N,N,N',N'-tetrakis(phosphonatomethyl)ethane-1,2-diamine
- Trisodium pentahydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate
- EINECS 249-654-0
- 29462-95-1
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- Inchi: 1S/C6H20N2O12P4.3Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;/q;3*+1
- InChI Key: ZWDUAVFAIODICW-UHFFFAOYSA-N
- SMILES: P(CN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O.[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 504.96597991g/mol
- Monoisotopic Mass: 504.96597991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 486
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 237Ų
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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